Cas no 1783305-99-6 (2-(2-Bromo-6-chlorophenyl)propan-2-ol)

• Product Name: 2-(2-Bromo-6-chlorophenyl)propan-2-ol
• CAS No: 1783305-99-6
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• MDL: MFCD28357465
• CID: 5603426
• PubChem ID: 84707041
• Update Time: 2025-06-29

2-(2-Bromo-6-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1783305-99-6
• 2-(2-bromo-6-chlorophenyl)propan-2-ol
• EN300-1910645
• SCHEMBL24730426
• 2-(2-Bromo-6-chlorophenyl)propan-2-ol

• MDL： MFCD28357465
• Inchi： 1S/C9H10BrClO/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5,12H,1-2H3
• InChI Key： QCOUUALOQGSISO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)(C)O)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Bromo-6-chlorophenyl)propan-2-ol

2-(2-Bromo-6-chlorophenyl)propan-2-ol: A Comprehensive Overview

The compound 1783305-99-6, also known as 2-(2-Bromo-6-chlorophenyl)propan-2-ol, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and its potential in advanced chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to 1783305-99-6.

1783305-99-6 is a brominated and chlorinated derivative of propanol, featuring a substituted phenyl group. The molecule consists of a propanol backbone with a bromine atom at the 2-position and a chlorine atom at the 6-position of the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 1783305-99-6 involves multi-step reactions that require precise control over reaction conditions to achieve high yields. One common approach involves the bromination of a chlorophenol derivative followed by alkylation to introduce the propanol group. Researchers have explored various catalysts and reaction pathways to optimize this process, with recent advancements focusing on green chemistry principles to minimize environmental impact.

One of the most notable applications of 1783305-99-6 is in the field of medicinal chemistry. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds. Recent research has demonstrated its utility in synthesizing bioactive molecules with potential therapeutic applications, such as antiviral agents and anticancer drugs.

In addition to its role in drug discovery, 1783305-99-6 has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The stability and reactivity of 1783305-99-6 have been extensively studied under various conditions. Researchers have reported that the compound exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been optimized through computational modeling, providing insights into its potential for use in industrial processes.

Recent advancements in analytical techniques have enabled detailed characterization of 1783305-99-6 at both molecular and bulk levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have also revealed insights into its solubility behavior across different solvents, which is critical for its application in solution-based chemical reactions.

In conclusion, 1783305-99-6, or 2-(2-Bromo-6-chlorophenyl)propan-2-ol, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a valuable tool in modern chemical synthesis. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.